Cas no 206258-93-7 (4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 206258-93-7
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 2107185
• PubChem ID: 809740
• Update Time: 2025-06-11

4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(pyridin-3-ylmethyl)benzenesulfonamide
• 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide
• LMJJUHXDNQKXAV-UHFFFAOYSA-N
• HMS2835D23
• DA-08386
• SMR000515782
• SCHEMBL1169297
• Oprea1_808340
• 4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide
• 4-Methoxy-N-pyridin-3-ylmethyl-benzenesulfonamide
• STK031628
• AKOS000677936
• 206258-93-7
• AN-652/11116254
• F0223-0060
• MLS001210609
• Oprea1_026594
• (4-methoxybenzenesulfonyl) (3-pyridinylmethyl) amine
• CHEMBL1879530
• UPCMLD0ENAT5678477:001
• Z45524606
• (4-methoxybenzenesulfonyl)(3-pyridinylmethyl) amine

• Inchi： 1S/C13H14N2O3S/c1-18-12-4-6-13(7-5-12)19(16,17)15-10-11-3-2-8-14-9-11/h2-9,15H,10H2,1H3
• InChI Key： LMJJUHXDNQKXAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 278.07251349Da
• Monoisotopic Mass: 278.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide

Introduction to 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide (CAS No. 206258-93-7) and Its Emerging Applications in Chemical Biology

4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide, identified by the chemical abstracts service number 206258-93-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, featuring a methoxy substituent and a pyridine moiety, exhibits unique pharmacological properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide combines several key pharmacophores that are known to interact with biological targets. The presence of a sulfonamide group, typically associated with antimicrobial and anti-inflammatory activities, alongside the electron-donating methoxy group and the electron-withdrawing pyridine ring, contributes to its complex interaction profile. These structural features not only enhance its solubility and bioavailability but also modulate its binding affinity to various enzymes and receptors.

In recent years, sulfonamide derivatives have been extensively studied for their potential in modulating biological pathways relevant to diseases such as cancer, neurodegeneration, and infectious disorders. The pyridine substituent in 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide particularly plays a crucial role in mediating interactions with proteins involved in signal transduction and metabolic processes. This has led to its investigation as a scaffold for developing small-molecule inhibitors targeting key pathological mechanisms.

One of the most compelling aspects of this compound is its ability to interact with protein kinases, which are central to many cellular processes and are often dysregulated in disease states. Preliminary studies have demonstrated that derivatives of 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide can exhibit inhibitory effects on specific kinases, potentially leading to the development of novel therapeutics for conditions such as chronic inflammation and autoimmune diseases. The methoxy group further enhances its binding affinity by participating in hydrogen bonding interactions, thereby stabilizing the enzyme-inhibitor complex.

The sulfonamide moiety itself is renowned for its versatility in drug design, offering multiple sites for functionalization to optimize pharmacokinetic properties. Researchers have leveraged this flexibility to synthesize analogs of 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide with enhanced efficacy and selectivity. These modifications have revealed novel mechanisms of action, including interference with DNA replication in cancer cells and modulation of neurotransmitter receptors in neurological disorders.

Advances in computational chemistry and high-throughput screening have accelerated the discovery process for compounds like 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide. Molecular docking simulations have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. These computational approaches, combined with experimental validation, have provided valuable insights into the structure-function relationships governing biological activity.

The therapeutic potential of 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide extends beyond its role as an enzyme inhibitor. Emerging research suggests that it may also exhibit antioxidant and anti-inflammatory properties, making it a candidate for treating oxidative stress-related conditions such as neurodegenerative diseases. The pyridine ring, in particular, has been shown to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In conclusion, 4-methoxy-N-[(pyridin-3-yl)methyl]benzene-1-sulfonamide (CAS No. 206258-93-7) represents a fascinating compound with multifaceted applications in chemical biology and drug discovery. Its unique structural features enable interactions with key biological targets, making it a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new mechanisms of action and optimize its pharmacological properties, this compound is poised to make significant contributions to the field of medicinal chemistry.